Cas no 198195-05-0 (Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester)

• Product Name: Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester
• CAS No: 198195-05-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 3874771
• PubChem ID: 85754445
• Update Time: 2025-10-06

Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester
• EN300-6510876
• AKOS037206016
• 198195-05-0
• ethyl 3-[(pyrimidin-2-yl)amino]benzoate

• Inchi： 1S/C13H13N3O2/c1-2-18-12(17)10-5-3-6-11(9-10)16-13-14-7-4-8-15-13/h3-9H,2H2,1H3,(H,14,15,16)
• InChI Key： WAMNZFBAWNMUCQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 243.100776666Da
• Monoisotopic Mass: 243.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.1Ų

Additional information on Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester

Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester and its Significance in Modern Chemical Biology

Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester (CAS no. 198195-05-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique combination of a benzoic acid moiety with a pyrimidinylamino group and an ethyl ester substituent endows it with distinctive chemical properties that make it a valuable candidate for further exploration.

The benzoic acid backbone is well-known for its role in various biological processes and its presence in numerous pharmacologically active molecules. Its aromatic structure contributes to its stability and reactivity, making it a versatile scaffold for chemical modifications. The introduction of a pyrimidinylamino group at the 3-position of the benzoic acid ring adds another layer of complexity, potentially influencing the compound's interactions with biological targets. This modification is particularly relevant in the context of developing inhibitors or modulators of enzymes and receptors that possess pyrimidine-based binding sites.

The ethyl ester functionality at the carboxyl group of benzoic acid not only influences the solubility and bioavailability of the compound but also provides a site for further chemical derivatization. This feature is particularly useful in medicinal chemistry, where subtle modifications can significantly alter the pharmacological profile of a molecule. The ethyl ester can be hydrolyzed to yield the corresponding carboxylic acid, or it can be converted into other functional groups such as amides or anhydrides, depending on the specific requirements of the research or development project.

In recent years, there has been growing interest in exploring the potential of Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester as a lead compound for drug discovery. Its structural features suggest that it may have interactions with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. For instance, studies have indicated that benzoic acid derivatives can modulate the activity of certain enzymes by binding to their active sites. The presence of the pyrimidinylamino group further enhances this potential by providing additional interaction points with biological targets.

One area where this compound shows promise is in the development of antiviral agents. The pyrimidine scaffold is a common feature in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication processes. By incorporating a pyrimidinylamino group into a benzoic acid derivative, researchers aim to create molecules that can selectively inhibit viral enzymes while minimizing side effects on host cells. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain viral proteases and polymerases.

Another promising application lies in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester and its derivatives have shown potential in disrupting these aberrant processes by targeting key enzymes and receptors involved in cancer cell growth and survival. For example, research has indicated that certain benzoic acid derivatives can inhibit tyrosine kinases, which are overactive in many types of cancer. The pyrimidinylamino group may enhance binding affinity to these targets, leading to more effective therapeutic outcomes.

The ethyl ester functionality also plays a crucial role in modulating the pharmacokinetic properties of this compound. By affecting solubility and metabolic stability, the ethyl ester can influence how quickly the compound is absorbed into the bloodstream, distributed throughout the body, metabolized by enzymes, and excreted by the kidneys or liver. These factors are critical considerations in drug development, as they determine the compound's bioavailability and duration of action. Optimization of these properties can significantly enhance the therapeutic efficacy of Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester and its derivatives.

In conclusion, Benzoic acid, 3-(2-pyrimidinylamino)-, ethyl ester (CAS no. 198195-05-0) represents a fascinating compound with diverse potential applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.